Cas no 100695-71-4 (1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)-)

1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)- structure
100695-71-4 structure
Product Name:1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)-
CAS No:100695-71-4
MF:C20H22N2O2
MW:322.400885105133
CID:153716
PubChem ID:180906
Update Time:2025-04-19

1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)-
    • 2-(5,7-dimethyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
    • 100695-71-4
    • DTXSID30143454
    • 1,2-Benzisoxazole-3-acetamide, 5,7-dimethyl-N-(1-methyl-1-phenylethyl)-
    • Inchi: 1S/C20H22N2O2/c1-13-10-14(2)19-16(11-13)17(22-24-19)12-18(23)21-20(3,4)15-8-6-5-7-9-15/h5-11H,12H2,1-4H3,(H,21,23)
    • InChI Key: BDTFDMBJOIOGTM-UHFFFAOYSA-N
    • SMILES: O1C2C(C)=CC(C)=CC=2C(CC(NC(C)(C)C2C=CC=CC=2)=O)=N1

Computed Properties

  • Exact Mass: 322.16826
  • Monoisotopic Mass: 322.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.143
  • Boiling Point: 552.6°Cat760mmHg
  • Flash Point: 288°C
  • Refractive Index: 1.59
  • PSA: 55.13
  • LogP: 4.42950

1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)- Related Literature

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